3-Chloro-4-(2,4-dimethylphenoxy)-2,5-dimethylaniline

• CAS No.: 89749-37-1
• Molecular Formula: C16H18ClNO
• Molecular Weight: 275.77 g/mol
• IUPAC Name: 3-chloro-4-(2,4-dimethylphenoxy)-2,5-dimethylaniline
• InChI: InChI=1S/C16H18ClNO/c1-9-5-6-14(10(2)7-9)19-16-11(3)8-13(18)12(4)15(16)17/h5-8H,18H2,1-4H3
• InChI Key: JJKOXLDPXOHJTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2=C(C(=C(C=C2C)N)C)Cl)C

Description

3-Chloro-4-(2,4-dimethylphenoxy)-2,5-dimethylaniline is a useful research compound. Its molecular formula is C16H18ClNO and its molecular weight is 275.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(2,4-dimethylphenoxy)-3,6-dimethyl-5-chloronitrobenzene (25 g, 81.8 mmol) in toluene (250 ml) was added 5% platinum on carbon (1.0 g). The resulting mixture was subjected to hydrogenation at 20 psi. After 4.5 hours, the reaction mixture was filtered through celite and concentrated to given an oil (24.5 g). It turned to a pinkish solid after high vacuum drying; mp 86°~88° C.